Cas no 915923-39-6 (5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine)

• Product Name: 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine
• CAS No: 915923-39-6
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• MDL: MFCD08691589
• CID: 996588
• PubChem ID: 28064040
• Update Time: 2025-05-21

5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dimethylphenyl)-3-hydrazinyl-1,2,4-triazine
• [5-(2,5-dimethylphenyl)-1,2,4-triazin-3-yl]hydrazine
• MFCD08691589
• CHEMBRDG-BB 4015447
• BS-38559
• AKOS022183820
• 915923-39-6
• DTXSID70650894
• 5-(2,5-Dimethylphenyl)-3-hydrazino-1,2,4-triazine
• SB73328
• 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine

• MDL： MFCD08691589
• Inchi： 1S/C11H13N5/c1-7-3-4-8(2)9(5-7)10-6-13-16-11(14-10)15-12/h3-6H,12H2,1-2H3,(H,14,15,16)
• InChI Key： QOMVVWMAJWHTNP-UHFFFAOYSA-N
• SMILES： N1C(NN)=NN=CC=1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 215.11700
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.72000
• LogP: 2.21430

Additional information on 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine

5-(2,5-Dimethylphenyl)-3-Hydrazino-1,2,4-Triazine: A Comprehensive Overview

The compound 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine, identified by the CAS number 915923-39-6, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its structure, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine comprises a triazine ring system with a hydrazine group at position 3 and a 2,5-dimethylphenyl substituent at position 5. This configuration imparts the molecule with distinct electronic and steric properties. The triazine ring is known for its aromaticity and stability under various chemical conditions. The presence of the hydrazine group introduces nucleophilic characteristics, making it reactive towards electrophilic agents. Meanwhile, the 2,5-dimethylphenyl group enhances the molecule's hydrophobicity and planarity.

Recent studies have focused on optimizing the synthesis of 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine. Traditional methods involve the reaction of hydrazine derivatives with substituted triazines under specific conditions. However, researchers have explored greener and more efficient approaches to minimize environmental impact. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while reducing energy consumption.

The biological activities of this compound have been extensively investigated in recent years. It has shown promise as a potential candidate for drug development due to its ability to interact with various biological targets. In particular, studies have highlighted its anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that it may exhibit anti-cancer activity by modulating signaling pathways associated with cell proliferation and apoptosis.

In the realm of materials science, 5-(2,5-dimethylphenyl)-3-hydrazino-1,2,4-triazine has been explored for its applications in organic electronics. Its electronic properties make it a suitable candidate for use in organic semiconductors and photovoltaic devices. Researchers have reported enhanced charge transport characteristics when this compound is incorporated into conjugated polymer systems.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings are instrumental in guiding future research towards tailored modifications that enhance its functional properties.

In conclusion, 5-(2,,dimethylphenyl)-3-hydrazino-1,,triazine, with CAS number 91,,9,,6,, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure facilitates reactivity and functionality that are valuable in both chemical synthesis and materials development. As research continues to uncover new aspects of this molecule's potential, 5-(((((((((((((((